Cas no 1604680-73-0 ((3S)-3-amino-3-(oxolan-3-yl)propanoic acid)

• Product Name: (3S)-3-amino-3-(oxolan-3-yl)propanoic acid
• CAS No: 1604680-73-0
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 5580995
• PubChem ID: 104941113
• Update Time: 2025-10-30

(3S)-3-amino-3-(oxolan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Furanpropanoic acid, β-aminotetrahydro-, (βS)-
• (3S)-3-amino-3-(oxolan-3-yl)propanoic acid
• (3S)-3-amino-3-(oxolan-3-yl)propanoicacid
• EN300-1287082
• 1604680-73-0

• Inchi： 1S/C7H13NO3/c8-6(3-7(9)10)5-1-2-11-4-5/h5-6H,1-4,8H2,(H,9,10)/t5?,6-/m0/s1
• InChI Key： XXVHEYJMCXECKB-GDVGLLTNSA-N
• SMILES： O1CCC(C1)[C@H](CC(=O)O)N

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.222±0.06 g/cm3(Predicted)
• Boiling Point: 320.5±17.0 °C(Predicted)
• pka: 3.56±0.12(Predicted)

Additional information on (3S)-3-amino-3-(oxolan-3-yl)propanoic acid

Compound CAS No. 1604680-73-0: (3S)-3-amino-3-(oxolan-3-yl)propanoic Acid

The compound with CAS No. 1604680-73-0, commonly referred to as (3S)-3-amino-3-(oxolan-3-yl)propanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique stereochemistry and functional groups, which make it a valuable tool in drug discovery and development.

(3S)-Configuration plays a crucial role in determining the biological activity of this compound. The presence of the amino group (-NH2) and the oxolane ring (a cyclic ether) introduces a level of complexity that allows for diverse interactions within biological systems. Recent studies have highlighted the potential of this compound as a precursor for peptide synthesis, where its stereochemistry ensures the formation of specific secondary structures essential for bioactivity.

The oxolane ring, also known as a tetrahydrofuran ring, contributes to the compound's stability and solubility properties. This makes (oxolan-3-yl) an ideal moiety for incorporation into drug candidates that require prolonged residence time in biological systems. Researchers have also explored the use of this compound in click chemistry reactions, where its reactivity can be fine-tuned to form covalent bonds with other biomolecules.

In terms of biological applications, (3S)-amino acid derivatives have shown promise in targeting various disease states, including neurodegenerative disorders and cancer. The amino group's ability to participate in hydrogen bonding and metal coordination has been exploited to design drugs with enhanced selectivity and efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of (oxolan-containing molecules) to key therapeutic targets. These studies underscore the importance of stereochemistry in determining molecular recognition and pave the way for the development of enantioselective synthesis methods.

The synthesis of (oxolan-containing amino acids) involves a series of well-defined steps, including oxidation, cyclization, and stereoselective reductions. These methods ensure the preservation of the S configuration at the chiral center, which is critical for maintaining biological activity.

In conclusion, compound CAS No. 1604680-73-0, or (3S)-amino acid derivative, represents a significant advancement in chemical synthesis and drug design. Its unique properties and versatile applications continue to drive innovation across multiple disciplines.